Cas no 159914-21-3 (Benzonitrile, 2,6-diphenoxy-)
Benzonitrile, 2,6-diphenoxy- structure
Product Name:Benzonitrile, 2,6-diphenoxy-
CAS No:159914-21-3
MF:C19H13NO2
MW:287.312024831772
CID:1338972
PubChem ID:71353957
Update Time:2025-04-20
Benzonitrile, 2,6-diphenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2,6-diphenoxy-
- 2,6-diphenoxybenzonitrile
- DTXSID70778668
- 159914-21-3
-
- Inchi: 1S/C19H13NO2/c20-14-17-18(21-15-8-3-1-4-9-15)12-7-13-19(17)22-16-10-5-2-6-11-16/h1-13H
- InChI Key: WNIXQRKSGAVKHJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC=C(C=1C#N)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 287.09469
- Monoisotopic Mass: 287.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
Benzonitrile, 2,6-diphenoxy- Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
159914-21-3 (Benzonitrile, 2,6-diphenoxy-) Related Products
- 16932-49-3(2,6-Dimethoxybenzonitrile)
- 6609-56-9(2-Methoxybenzonitrile)
- 152775-45-6(3,5-Dimethyl-4-methoxybenzonitrile)
- 4107-65-7(2,4-Dimethoxybenzonitrile)
- 53078-69-6(2-Methoxy-4-methylbenzonitrile)
- 53078-70-9(2-Methoxy-5-methylbenzonitrile)
- 39835-11-5(2-Hydroxy-4-methoxybenzonitrile)
- 5312-97-0(2,5-Dimethoxybenzonitrile)
- 1041593-26-3(2-(2-Naphthyloxy)benzonitrile)
- 6476-32-0(2-Phenoxybenzonitrile)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk